Cas no 92828-43-8 (4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid)

• Product Name: 4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid
• CAS No: 92828-43-8
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• CID: 5742508
• PubChem ID: 13655009
• Update Time: 2025-05-20

4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1914958
• 92828-43-8
• AB89302
• (R)-4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid
• 4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid
• CS-0458116
• AB88607
• 4-(tert-Butoxy)-4-oxo-2-phenethylbutanoicacid

• Inchi： 1S/C16H22O4/c1-16(2,3)20-14(17)11-13(15(18)19)10-9-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,18,19)
• InChI Key： BKBDCHIWGLDPNK-UHFFFAOYSA-N
• SMILES： O(C(CC(C(=O)O)CCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 278.15180918g/mol
• Monoisotopic Mass: 278.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid

Professional Introduction to 4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic Acid (CAS No. 92828-43-8)

4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 92828-43-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The molecular structure of 4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid consists of a phenethyl group attached to a β-keto acid backbone, which is further modified by a tert-butoxy substituent at the fourth carbon position. This specific arrangement of functional groups imparts distinct chemical reactivity and biological potential, positioning the compound as a valuable intermediate in synthetic chemistry and a candidate for further pharmacological exploration.

In recent years, there has been growing interest in the development of molecules that can modulate central nervous system (CNS) functions, particularly those targeting neurodegenerative disorders. The phenethyl moiety in 4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid suggests potential interactions with neurotransmitter systems, which has been a focus of numerous studies. Research indicates that compounds with similar structural motifs may influence the activity of enzymes such as monoamine oxidases (MAOs) and catechol-O-methyltransferases (COMT), which are critical in the metabolism of key neurotransmitters like dopamine, serotonin, and norepinephrine.

One of the most compelling aspects of 4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid is its role as a precursor in the synthesis of more complex pharmacophores. The β-keto acid moiety can undergo various chemical transformations, including condensation reactions with amines to form amides or enaminones, which are common scaffolds in drug design. Additionally, the presence of the tert-butoxy group enhances metabolic stability, a crucial factor in pharmaceutical development where rapid degradation can lead to reduced bioavailability and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action for such compounds with greater accuracy. Molecular docking studies have suggested that 4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid may interact with proteins involved in inflammation and oxidative stress pathways, which are implicated in conditions ranging from neurodegenerative diseases to cardiovascular disorders. These findings align with emerging trends in drug discovery that emphasize multifunctional targets to address complex pathologies.

The synthesis of 4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as Grignard reactions, condensation with acyl chlorides, and protection-deprotection strategies are commonly employed. The tert-butoxy group serves as an excellent protecting group for alcohols due to its stability under various reaction conditions while being removable under mild acidic or basic conditions.

In addition to its synthetic utility, 4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid has shown promise in preclinical models as an anti-inflammatory agent. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNFα) and interleukin-beta (ILβ) by modulating signaling pathways involving nuclear factor kappa B (NFκB). This makes it an attractive candidate for further investigation in therapeutic contexts where inflammation plays a significant role.

The pharmacokinetic profile of 4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid is another area of active research. Initial studies suggest that the compound exhibits moderate solubility in water and lipids, indicating potential for both oral and parenteral administration. Furthermore, its metabolic stability suggests that it may have a reasonable half-life in vivo, allowing for sustained therapeutic effects. These properties are critical factors when evaluating the feasibility of translating preclinical findings into clinical applications.

As interest in personalized medicine grows, compounds like 4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid are being explored for their potential use as probes to understand individual variations in drug response. Genetic polymorphisms can influence how individuals metabolize and respond to therapeutic agents, making it essential to develop drugs that are both effective and safe across diverse populations. The versatility of this compound makes it suitable for investigating such genetic factors through tailored experimental designs.

The future direction of research on 4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid is likely to focus on optimizing its pharmacological properties through structural modifications. By fine-tuning substituents or exploring analogs with different functional groups, researchers aim to enhance its potency, selectivity, and bioavailability. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory discoveries into tangible benefits for patients worldwide.

In conclusion,4-(tert-Butoxy)-4-oxo-2-phenethylbutanoic acid (CAS No. 92828-43-8) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutics targeting neurological disorders, inflammation, and other complex diseases. As our understanding of biological systems continues to evolve,this molecule will undoubtedly play an important role in advancing medical science towards more effective treatments.